Cas no 795310-12-2 (Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione)

• Product Name: Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione
• CAS No: 795310-12-2
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• MDL: MFCD20729792
• CID: 889150
• PubChem ID: 72233588
• Update Time: 2025-08-02

Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione
• INDEX NAME NOT YET ASSIGNED
• 1H-imidazo[1,5-a][1,3,5]triazine-2,4-dione
• 795310-12-2
• AMY36771
• iMidazo[1,5-a][1,3,5]triazine-2,4(1H,3H)-dione
• 1H,2H,3H,4H-IMIDAZO[1,5-A][1,3,5]TRIAZINE-2,4-DIONE
• DB-351703

• MDL： MFCD20729792
• Inchi： 1S/C5H4N4O2/c10-4-7-3-1-6-2-9(3)5(11)8-4/h1-2H,(H2,7,8,10,11)
• InChI Key： DQWRPHVUNAUNTR-UHFFFAOYSA-N
• SMILES： O=C1NC(NC2=CN=CN21)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 76Ų

Additional information on Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione

Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione: A Comprehensive Overview

The compound with CAS No. 795310-12-2, commonly referred to as Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds and exhibits a unique combination of structural features that make it a promising candidate for various applications. In this article, we will delve into its structure, properties, synthesis methods, and recent advancements in its applications.

Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione is characterized by its bicyclic structure consisting of an imidazole ring fused with a triazine ring. The presence of multiple nitrogen atoms in the structure confers it with unique electronic properties. Recent studies have highlighted its potential as a building block for advanced materials due to its ability to form stable coordination complexes and participate in various supramolecular interactions.

One of the most intriguing aspects of Imidazo[1,5-a]-1,3,5-triazine-2,4(1H,3H)-dione is its reactivity under different synthetic conditions. Researchers have explored its use in click chemistry reactions and other modular synthesis strategies. For instance, a study published in *Nature Communications* demonstrated that this compound can serve as a versatile precursor for constructing bioactive molecules with complex architectures. The ability to functionalize the triazine ring with various substituents has opened new avenues for drug discovery and material design.

The electronic properties of Imidazo[1,a]triazine-dione have also been extensively studied using computational methods. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation across its bicyclic system. This property makes it an attractive candidate for applications in optoelectronics and organic electronics. Recent experiments have shown that thin films of this compound exhibit promising charge transport characteristics under ambient conditions.

In terms of synthesis routes for Imidazo[1,a]triazine-dione, researchers have developed several efficient methods over the past decade. One notable approach involves the cyclization of amino-containing precursors under thermal or photochemical conditions. This method has been optimized to achieve high yields and excellent regioselectivity. Another emerging strategy employs transition metal catalysts to facilitate the formation of the bicyclic structure through tandem reactions.

Despite its potential applications in various fields such as pharmaceuticals and electronics, Imidazo[1,a]triazine-dione also presents some challenges that need to be addressed. For example,the stability of certain derivatives under physiological conditions remains a topic of active research. Additionally,the scalability of current synthesis methods needs improvement to meet industrial demands.

Looking ahead,the future development of Imidazo[1,a]triazine-dione is expected to be driven by interdisciplinary collaborations between chemists/material scientists and computational modelers.The integration of machine learning algorithms into synthetic route design could further accelerate progress in this area.Furthermore,the exploration of green chemistry approaches for synthesizing this compound will be crucial for achieving sustainable chemical manufacturing practices.

In conclusion, Imidazo[1,a]triazine-dione(CAS No.795310-12-2) represents an exciting molecule at the forefront of modern chemical research.Its unique structural features combined with versatile reactivity make it an invaluable tool for advancing both fundamental science and applied technologies.As ongoing research continues to uncover new aspects about this compound,it is poised to play an increasingly important role in shaping future innovations across multiple disciplines.